Cas no 2229502-86-5 (2-(3-fluoro-2-methylphenyl)ethanethioamide)

• Product Name: 2-(3-fluoro-2-methylphenyl)ethanethioamide
• CAS No: 2229502-86-5
• MF: C₉H₁₀FNS
• MW: 183.245804309845
• CID: 5965897
• PubChem ID: 161140242
• Update Time: 2025-11-04

2-(3-fluoro-2-methylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2-methylphenyl)ethanethioamide
• EN300-1798072
• 2229502-86-5

• Inchi： 1S/C9H10FNS/c1-6-7(5-9(11)12)3-2-4-8(6)10/h2-4H,5H2,1H3,(H2,11,12)
• InChI Key： UNIQHGZSXONDCI-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC=C(C=1C)F)N

Computed Properties

• Exact Mass: 183.05179866g/mol
• Monoisotopic Mass: 183.05179866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(3-fluoro-2-methylphenyl)ethanethioamide

2-(3-Fluoro-2-Methylphenyl)Ethanethioamide: A Comprehensive Overview

The compound with CAS No. 2229502-86-5, commonly referred to as 2-(3-fluoro-2-methylphenyl)ethanethioamide, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thioamides, which are known for their versatile reactivity and unique properties. The thioamide functional group plays a crucial role in determining the chemical behavior and biological activity of this compound.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and material science. The presence of a fluorine atom at the 3-position of the phenyl ring in 2-(3-fluoro-2-methylphenyl)ethanethioamide introduces electronic effects that can significantly influence its reactivity and stability. Additionally, the methyl group at the 2-position of the phenyl ring contributes to steric effects, which can further modulate the compound's physical and chemical properties.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex molecules. The thioamide group can undergo various transformations, such as hydrolysis to form carboxylic acids or further substitution reactions to yield derivatives with enhanced functionality. These transformations are particularly valuable in organic synthesis, where precise control over molecular structure is essential.

In terms of biological activity, 2-(3-fluoro-2-methylphenyl)ethanethioamide has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. The fluorine atom's electron-withdrawing effect enhances the molecule's ability to interact with biological targets, making it a candidate for further exploration in drug development.

From a synthetic perspective, the preparation of 2-(3-fluoro-2-methylphenyl)ethanethioamide involves a multi-step process that typically includes nucleophilic substitution or coupling reactions. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is readily available for experimental use.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to provide deeper insights into the properties of CAS No. 2229502-86-5. These advancements will likely pave the way for novel applications in fields such as catalysis, materials science, and biotechnology.